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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

An In-depth Examination of the Chemical Properties, Experimental Protocols, and Biological
Significance of a Versatile Chromium Compound

Chromic sulfate pentadecahydrate, with the chemical formula Cr2(SOa4)3:15H20, is a
significant inorganic compound that finds applications across various scientific and industrial
domains. For researchers, scientists, and professionals in drug development, a thorough
understanding of its chemical and physical properties is paramount for its effective and safe
utilization. This technical guide provides a comprehensive overview of chromic sulfate
pentadecahydrate, including its core chemical data, detailed experimental methodologies for
property determination, and an exploration of its role in biological signaling pathways.

Core Chemical and Physical Properties

Chromic sulfate pentadecahydrate is a hydrated salt of chromium(lll). Its properties are
summarized in the table below, providing a clear reference for laboratory and research
applications.
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Property Data

Molecular Formula Cr2H30027S3[1]

Molecular Weight 662.4 g/mol [1]

Appearance Dark green amorphous substance[2]
Solubility Soluble in water, insoluble in alcohol[2]
Melting Point Decomposes above 70 °C[2]

Density 1.86 g/cm3[2]

Stability Stable under normal conditions

Experimental Protocols

Accurate determination of the chemical and physical properties of chromic sulfate
pentadecahydrate is crucial for its application in research and development. The following
section details the methodologies for key experiments.

Determination of Water of Hydration

This experiment quantifies the number of water molecules in the hydrated salt.
Methodology:

o Accurately weigh a clean, dry crucible.

e Add a known mass of chromic sulfate pentadecahydrate to the crucible and reweigh.

o Gently heat the crucible and its contents using a Bunsen burner or a furnace to a
temperature above 100°C but below the decomposition temperature of the anhydrous salt.

 Allow the crucible to cool in a desiccator to prevent rehydration.
» Reweigh the crucible and the anhydrous chromic sulfate.

e The difference in mass before and after heating corresponds to the mass of water lost.
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o From the masses of the anhydrous salt and the water lost, the number of moles of each can
be calculated, and thus the formula of the hydrate can be determined[3].

Experimental Workflow for Determining Water of Hydration

Weigh empty crucible

'

Add hydrate and reweigh

'

Heat to constant weight

'

Cool in desiccator

'

Reweigh crucible and anhydrous salt

'

Calculate mass of water lost

'

Calculate moles of water and anhydrous salt

'

Determine hydrate formula

Workflow for Hydrate Water Content Determination
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Caption: A stepwise workflow for the quantitative determination of the water of hydration in a
salt.

Solubility Determination

The solubility of chromic sulfate pentadecahydrate in water can be determined by preparing
a saturated solution.

Methodology:

e Add an excess amount of chromic sulfate pentadecahydrate to a known volume of
deionized water in a beaker at a specific temperature.

« Stir the mixture for a prolonged period to ensure that equilibrium is reached and the solution
is saturated.

» Allow the undissolved solid to settle.

o Carefully decant a known volume of the supernatant (the saturated solution).
o Evaporate the water from the decanted solution to dryness.

» Weigh the remaining solid residue.

e The solubility can then be expressed as grams of solute per 100 grams of solvent.

Melting Point Determination

For hydrated salts, the "melting point" is often the temperature at which the salt decomposes
and releases its water of hydration.

Methodology:

e Place a small, finely ground sample of chromic sulfate pentadecahydrate into a capillary
tube.

e Place the capillary tube in a melting point apparatus.
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o Heat the sample slowly and observe the temperature at which the substance begins to
liquefy or show signs of decomposition (e.g., color change, release of gas)[4]. The
temperature at which the green solid is obtained from the 18-hydrate is above 70 °C[2].

Density Measurement

The density of the crystalline solid can be determined using the displacement method.

Methodology:

Weigh a sample of chromic sulfate pentadecahydrate.

 Fill a graduated cylinder with a known volume of a liquid in which the salt is insoluble (e.g., a
non-polar solvent like toluene).

o Carefully add the weighed sample to the graduated cylinder.
e The volume of the displaced liquid is equal to the volume of the solid.

» Density is calculated by dividing the mass of the sample by its volume[5].

Biological Significance and Signaling Pathways

Chromium is an essential trace element that plays a role in glucose metabolism and insulin
signaling. While the hexavalent form of chromium (Cr(VI)) is a known carcinogen, trivalent
chromium (Cr(lll)), the form present in chromic sulfate, is considered to be of low toxicity.
However, there is evidence to suggest that Cr(lll) can be oxidized to Cr(VI) within cells, raising
concerns about the long-term safety of chromium supplementation[6][7].

Role in Insulin Signaling

Chromium(lll) is believed to potentiate the action of insulin, a hormone critical for regulating
glucose, lipid, and protein metabolism. The proposed mechanism involves chromium binding to
a peptide to form chromodulin, which in turn binds to and activates the insulin receptor, thereby
enhancing insulin signaling.

Simplified Insulin Signaling Pathway and the Role of Chromium
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Caption: A diagram illustrating the proposed mechanism of chromium in enhancing insulin
signaling.

Applications in Drug Development

Recent research has explored the potential of chromium(lll) compounds in cancer therapy. A
novel chromium(lll)-based compound has been shown to inhibit the progression of oxaliplatin-
resistant colorectal cancer. The proposed mechanism involves the induction of apoptosis
(programmed cell death) through the endoplasmic reticulum (ER) stress pathway[8]. This
highlights the potential for developing new chemotherapeutic agents based on chromium(lll)
complexes.
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Safety and Handling

Chromic sulfate pentadecahydrate is an irritant to the eyes, skin, and respiratory tract.
Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn when handling this chemical. It should be stored in a cool, dry, well-ventilated
area away from incompatible substances such as strong oxidizing agents. In case of a spill, it
should be cleaned up promptly to avoid dust generation.

Conclusion

Chromic sulfate pentadecahydrate is a compound with a well-defined set of chemical and
physical properties that make it useful in various research and industrial settings. For scientists
and drug development professionals, a comprehensive understanding of its characteristics,
along with standardized experimental protocols, is essential for its effective application.
Furthermore, the evolving research into the biological roles and therapeutic potential of
chromium(IIl) compounds underscores the importance of continued investigation into this
versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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